Cas no 1115562-50-9 (5-benzoyl-N2-(2-methoxyphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine)

• Product Name: 5-benzoyl-N2-(2-methoxyphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine
• CAS No: 1115562-50-9
• MF: C₂₅H₂₂N₂O₄S₂
• MW: 478.583183765411
• CID: 5433021
• PubChem ID: 46350781
• Update Time: 2025-05-25

5-benzoyl-N2-(2-methoxyphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 5-benzoyl-N2-(2-methoxyphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine
• (3-amino-5-((2-methoxyphenyl)amino)-4-tosylthiophen-2-yl)(phenyl)methanone
• [3-amino-5-(2-methoxyanilino)-4-(4-methylphenyl)sulfonylthiophen-2-yl]-phenylmethanone
• 1115562-50-9
• F3222-1221
• AKOS002057488
• [3-Amino-5-[(2-methoxyphenyl)amino]-4-[(4-methylphenyl)sulfonyl]-2-thienyl]phenylmethanone

• Inchi： 1S/C25H22N2O4S2/c1-16-12-14-18(15-13-16)33(29,30)24-21(26)23(22(28)17-8-4-3-5-9-17)32-25(24)27-19-10-6-7-11-20(19)31-2/h3-15,27H,26H2,1-2H3
• InChI Key： BJJBDGZGUKBPAY-UHFFFAOYSA-N
• SMILES： C(C1SC(NC2=CC=CC=C2OC)=C(S(C2=CC=C(C)C=C2)(=O)=O)C=1N)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 478.102
• Monoisotopic Mass: 478.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135A^2
• XLogP3: 6.7

Experimental Properties

• Density: 1.351±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 720.4±60.0 °C(Predicted)
• pka: -0.20±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-benzoyl-N2-(2-methoxyphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine

Introduction to 5-benzoyl-N2-(2-methoxyphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine (CAS No. 1115562-50-9)

5-benzoyl-N2-(2-methoxyphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine, with the CAS number 1115562-50-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by its thiophene core, which is functionalized with multiple pharmacophoric groups. The presence of a benzoyl group, a methoxyphenyl moiety, and a methylbenzenesulfonyl group on the thiophene ring imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The structural features of 5-benzoyl-N2-(2-methoxyphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine contribute to its potential as an intermediate in the synthesis of biologically active molecules. The thiophene ring itself is a well-known scaffold in medicinal chemistry, frequently incorporated into drugs due to its ability to modulate electronic properties and interact with biological targets. The benzoyl group enhances lipophilicity and can serve as a protecting group or participate in hydrogen bonding interactions, while the methoxyphenyl group introduces hydrophobicity and electronic effects that can influence binding affinity. The 4-methylbenzenesulfonyl group further contributes to the compound's complexity by introducing a sulfonamide moiety, which is known for its bioactivity in various therapeutic areas.

In recent years, there has been growing interest in thiophene derivatives due to their diverse biological activities. Studies have demonstrated that thiophene-based compounds exhibit properties relevant to pharmaceutical applications, including antimicrobial, anti-inflammatory, anticancer, and antiviral effects. The specific arrangement of functional groups in 5-benzoyl-N2-(2-methoxyphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine suggests potential interactions with biological targets such as enzymes and receptors. This has prompted researchers to investigate its pharmacological profile in detail.

One of the most compelling aspects of this compound is its potential as a precursor for the development of novel therapeutics. The combination of electron-withdrawing and electron-donating groups around the thiophene ring can fine-tune electronic properties, influencing both solubility and binding interactions. For instance, the presence of the benzoyl group may facilitate entry into cells via passive diffusion, while the sulfonamide moiety could enhance binding to target proteins through electrostatic interactions. These features make 5-benzoyl-N2-(2-methoxyphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine an attractive candidate for further structural optimization.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 5-benzoyl-N2-(2-methoxyphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine for biological activity. Molecular docking studies have been employed to predict potential interactions with key targets such as kinases and transcription factors. These virtual screening approaches have identified several hits that warrant further experimental validation. For example, preliminary simulations suggest that this compound may interact with ATP-binding sites on kinases, potentially inhibiting their activity and thereby exhibiting antitumor effects.

In vitro studies have begun to explore the pharmacological properties of 5-benzoyl-N2-(2-methoxyphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine. Initial results indicate that it exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. The mechanism of action appears to involve multiple pathways, including inhibition of proliferation and induction of apoptosis. Additionally, the compound demonstrates some anti-inflammatory properties by modulating cytokine production in immune cells. These findings underscore its therapeutic promise and justify further investigation.

The synthesis of 5-benzoyl-N2-(2-methoxyphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine presents both challenges and opportunities for chemists. The multi-step synthesis involves key transformations such as sulfonylation, condensation reactions on the thiophene ring, and protection-deprotection strategies to introduce the desired functional groups in the correct sequence. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater precision and efficiency. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds essential for constructing the thiophene core.

The development of new synthetic routes has also enabled researchers to explore analogues of 5-benzoyl-N2-(2-methoxyphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine, allowing for systematic optimization of its biological properties. By modifying individual functional groups or introducing new ones altogether, chemists can generate libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead candidates for further development into drugs.

The role of 5-benzoyl-N2-(2-methoxyphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine in medicinal chemistry is further highlighted by its potential applications in combination therapies. Many diseases are complex and require multifaceted approaches for effective treatment. By developing compounds that target multiple pathways simultaneously, clinicians can achieve better outcomes for patients. For instance, if this compound demonstrates synergistic effects when combined with existing drugs or small molecules known to inhibit other targets relevant to cancer therapy (e.g., tyrosine kinases), it could offer significant therapeutic advantages.

Future research directions for 5-benzoyl-N2-(2-methoxyphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine include exploring its pharmacokinetic properties and conducting preclinical studies to assess safety and efficacy. Understanding how this compound is metabolized and eliminated from the body will be crucial for optimizing dosing regimens and minimizing side effects. Preclinical studies will also provide insights into its long-term safety profile before it can be considered for human trials.

The integration of machine learning tools into drug discovery has accelerated the process of identifying promising candidates like 5-benzoyl-N2-(2-methoxyphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine by predicting their biological activities based on structural features alone. These computational methods complement traditional experimental approaches by rapidly screening large databases of compounds without requiring extensive wet chemistry work upfront.

In conclusion,5-benzoyl-N2-(2-methoxyphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2, 4-diamine (CAS No. 111556 50-9) represents an exciting area of research with significant potential for therapeutic applications. Its unique structural features make it a valuable intermediate in drug discovery efforts aimed at addressing various diseases, including cancer, inflammation, and other conditions where novel treatments are urgently needed. Continued investigation into this compound will likely yield important insights into its biological activities, mechanisms of action, synthetic pathways, and ultimately contribute towards developing new medicines that improve human health outcomes worldwide.